Cas no 26060-79-7 (Furo[3,4-d]pyrimidine-5,7-dione)

• Product Name: Furo[3,4-d]pyrimidine-5,7-dione
• CAS No: 26060-79-7
• MF: C₆H₂N₂O₃
• MW: 150.091681003571
• CID: 283765
• PubChem ID: 21782247
• Update Time: 2025-04-19

Furo[3,4-d]pyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]pyrimidine-5,7-dione
• 4,5-Pyrimidinedicarboxylicanhydride (8CI)
• 26060-79-7
• DTXSID90617969
• FT-0763847
• SCHEMBL4071878

• Inchi： 1S/C6H2N2O3/c9-5-3-1-7-2-8-4(3)6(10)11-5/h1-2H
• InChI Key： UCOZXHDVSAVGFP-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C=NC=N2)C1=O)=O

Computed Properties

• Exact Mass: 150.00656
• Monoisotopic Mass: 150.00654193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15